molecular formula C6H12O2 B8061476 4-(Oxiran-2-yl)butan-1-ol

4-(Oxiran-2-yl)butan-1-ol

Cat. No. B8061476
M. Wt: 116.16 g/mol
InChI Key: RYBPVYPKDOBJQK-UHFFFAOYSA-N
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Description

4-(Oxiran-2-yl)butan-1-ol is a useful research compound. Its molecular formula is C6H12O2 and its molecular weight is 116.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

  • Synthesis of Functionally Substituted Compounds : 4-(Oxiran-2-yl)butan-1-ol is used in the synthesis of new functionally substituted compounds, such as butan-4-olides and barbituric acids, which have potential applications in pharmaceutical and organic synthesis (Mesropyan et al., 2010).

  • Tuberculostatic Activity : Modified versions of 4-(Oxiran-2-yl)butan-1-ol have shown moderate tuberculostatic activity, indicating its potential use in developing treatments for tuberculosis (Shchegol'kov et al., 2013).

  • Chiral Epoxide Production : In biotechnological applications, 4-(Oxiran-2-yl)butan-1-ol is produced as a chiral epoxide using engineered Escherichia coli expressing styrene monooxygenase. This method is significant for pharmaceutical industries, as chiral epoxides are key building blocks in organic synthesis (Gyuranová et al., 2021).

  • Antituberculosis Agents : Certain derivatives of 4-(Oxiran-2-yl)butan-1-ol have been identified with high antituberculosis activity and are in the final stages of clinical trials, highlighting its potential as a therapeutic agent (Omel’kov et al., 2019).

  • Catalysis in Organic Reactions : 4-(Oxiran-2-yl)butan-1-ol is used in various catalytic reactions to produce sulfur-containing compounds, indicating its role in enhancing the efficiency of chemical reactions (Kalugin & Litvinov, 1991).

  • Enantioselective Synthesis of Inhibitors : It is used in the enantioselective synthesis of fatty acid amide hydrolase inhibitors, which are potential agents against pain and inflammation (Sundermann & Lehr, 2017).

properties

IUPAC Name

4-(oxiran-2-yl)butan-1-ol
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InChI

InChI=1S/C6H12O2/c7-4-2-1-3-6-5-8-6/h6-7H,1-5H2
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InChI Key

RYBPVYPKDOBJQK-UHFFFAOYSA-N
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Canonical SMILES

C1C(O1)CCCCO
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Molecular Formula

C6H12O2
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URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Weight

116.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
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Product Name

4-(Oxiran-2-yl)butan-1-ol

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